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Abstract
Trimethylsulfoxonium chloride is a stable and versatile salt primarily used as a precursor for

the in-situ generation of dimethylsulfoxonium methylide, commonly known as Corey's reagent.

This sulfur ylide is a cornerstone reagent in the Corey-Chaykovsky reaction, a powerful method

for the synthesis of three-membered rings.[1][2] This application note provides detailed

protocols and quantitative data for the synthesis of key heterocyclic compounds—epoxides and

aziridines—as well as the related synthesis of cyclopropanes, utilizing trimethylsulfoxonium
chloride. The methodologies presented are essential for researchers in organic synthesis and

drug development for constructing complex molecular architectures.[1][3]

Introduction: The Corey-Chaykovsky Reaction
The Johnson-Corey-Chaykovsky reaction is a fundamental transformation in organic chemistry

that involves the reaction of a sulfur ylide with an electrophile, such as a ketone, aldehyde, or
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imine, to produce a corresponding epoxide, cyclopropane, or aziridine.[4][5]

Trimethylsulfoxonium chloride serves as a convenient and stable precursor to the reactive

ylide, dimethylsulfoxonium methylide.[2] This ylide is typically generated in situ by

deprotonation with a strong base, such as sodium hydride (NaH).[6][7]

The general mechanism involves the nucleophilic addition of the ylide to the electrophilic

carbon of the carbonyl or imine. The resulting betaine intermediate undergoes an

intramolecular SN2 reaction, where the negatively charged oxygen or nitrogen atom displaces

the neutral dimethyl sulfoxide leaving group to form the three-membered ring.[1][4]
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Caption: General workflow of the Corey-Chaykovsky reaction.
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Synthesis of Epoxides (Oxiranes)
The reaction between dimethylsulfoxonium methylide and aldehydes or ketones is a

cornerstone method for synthesizing epoxides (oxiranes).[1] This transformation is highly

efficient and serves as a valuable alternative to the epoxidation of alkenes.[1][4] The reaction is

particularly useful for adding an epoxide to existing heterocyclic structures.[8]

Quantitative Data: Epoxidation of Heteroaromatic
Aldehydes
The following table summarizes the yields obtained from the reaction of various heteroaromatic

aldehydes with trimethylsulfonium iodide (a closely related precursor) under phase-transfer

conditions, demonstrating the versatility of the method.[8]

Starting Aldehyde Product Yield (%)[8]

2-benzo[b]thiophene

carbaldehyde
2-oxiranyl-benzo[b]thiophene 88%

4-benzo[b]thiophene

carbaldehyde
4-oxiranyl-benzo[b]thiophene 77%

7-benzo[b]thiophene

carbaldehyde
7-oxiranyl-benzo[b]thiophene 60%

5-benzo[b]furan carbaldehyde 5-oxiranyl-benzo[b]furan 67%

6-benzo[b]furan carbaldehyde 6-oxiranyl-benzo[b]furan 61%

7-benzo[b]furan carbaldehyde 7-oxiranyl-benzo[b]furan 88%

Experimental Protocol: General Procedure for
Epoxidation
This protocol is adapted from a general procedure for the synthesis of aryl/hetaryl oxiranes

using a sulfonium salt.[8]

Materials:
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Aldehyde or Ketone (1.0 eq)

Trimethylsulfoxonium Chloride (1.5 eq)

Tetrabutylammonium Iodide (TBAI) (0.015 eq, as phase-transfer catalyst)

Dichloromethane (CH₂Cl₂)

50% Aqueous Sodium Hydroxide (NaOH)

Procedure:

To a round-bottom flask, add the aldehyde/ketone (2.2 mmol, 1.0 eq) and

tetrabutylammonium iodide (27 µmol, 0.015 eq).

Add a 1:1 mixture of dichloromethane and 50% aqueous NaOH (10 mL total).

Stir the biphasic mixture vigorously.

Add trimethylsulfoxonium chloride (3.4 mmol, 1.5 eq) portion-wise to the solution.

Continue stirring at room temperature and monitor the reaction by TLC until the starting

material is consumed.

Once complete, dilute the mixture with water and extract with dichloromethane (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate

(MgSO₄), and filter.

Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield the desired

epoxide.
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Caption: Experimental workflow for epoxide synthesis.
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Synthesis of Aziridines
The Corey-Chaykovsky reaction is also a robust method for synthesizing aziridines from

imines.[4] This provides a powerful alternative to other aziridination methods and allows for the

construction of N-heterocyclic compounds that are prevalent in bioactive molecules.[9]

Quantitative Data: Aziridination of N-Sulfinyl Imines
The following data is derived from a study on the reaction of a sulfonium ylide with chiral N-

sulfinyl imines, which proceeded with high conversion.[10]

Substrate (N-Sulfinyl
Imine)

Product (Aziridine)
Diastereomeric Ratio (dr)
[10]

N-Sulfinyl Imine Derivative Chiral Aziridine 76:24

Note: The study used trimethylsulfonium iodide, which generates the same reactive ylide as the

chloride salt.

Experimental Protocol: General Procedure for
Aziridination
This protocol is adapted from a procedure for the reaction of an N-sulfinyl imine with a sulfur

ylide.[10]

Materials:

Trimethylsulfoxonium Chloride (3.0 eq)

Sodium Hydride (NaH, 60% dispersion in mineral oil) (3.0 eq)

Anhydrous Tetrahydrofuran (THF)

Imine Substrate (1.0 eq)

Procedure:
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To a flame-dried, N₂-purged flask, add sodium hydride (3.0 eq, pentane-washed to remove

mineral oil).

Add anhydrous THF, followed by trimethylsulfoxonium chloride (3.0 eq).

Stir the suspension at room temperature for 10-15 minutes. The cloudy mixture should

become a clear solution, indicating the formation of the ylide.

Prepare a solution of the imine (1.0 eq) in anhydrous THF in a separate flask.

Add the imine solution dropwise to the ylide solution at room temperature.

Heat the reaction mixture (e.g., to 80°C) and stir for several hours (e.g., 12 h), monitoring by

TLC.

After the reaction is complete, cool the mixture to room temperature.

Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride

(NH₄Cl).

Extract the product with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate.

Purify the crude product via column chromatography to obtain the aziridine.
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Caption: Logical pathway for aziridine synthesis.
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Related Application: Synthesis of Cyclopropanes
When the Corey-Chaykovsky reagent reacts with α,β-unsaturated carbonyl compounds

(enones), it preferentially undergoes a 1,4-conjugate addition followed by ring closure to yield

cyclopropanes, rather than attacking the carbonyl group to form an epoxide.[6][11] This

reactivity is a key distinction from less stable sulfur ylides.

Quantitative Data: Cyclopropanation of Enones
The following table presents yields for a modern, simplified cyclopropanation procedure using

trimethylsulfoxonium iodide and an organic base.[12]

Substrate (Enone) Base Time (h) Yield (%)[12]

Chalcone MTBD 2.5 86%

Chalcone DBU 2.5 75%

(E)-4-phenylbut-3-en-

2-one
MTBD 3.5 82%

Cyclohex-2-en-1-one MTBD 20 76%

MTBD = 1,3,4,6,7,8-Hexahydro-1-methyl-2H-pyrimido[1,2-a]pyrimidine

Experimental Protocol: In-Situ Cyclopropanation
This protocol is based on an improved procedure using an organic base in acetonitrile.[11][12]

Materials:

α,β-Unsaturated Carbonyl Compound (1.0 eq)

Trimethylsulfoxonium Chloride or Iodide (1.5 eq)

MTBD (1.5 eq)

Acetonitrile (MeCN)

Procedure:
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In a flask, dissolve the α,β-unsaturated carbonyl compound (1.0 eq), trimethylsulfoxonium

salt (1.5 eq), and MTBD (1.5 eq) in acetonitrile.

Heat the mixture with stirring (e.g., to 60°C).

Monitor the reaction by TLC.

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the residue by column chromatography on silica gel to afford the cyclopropane

derivative.
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Start:
Enone, TMSOX Salt,

Organic Base (MTBD)

1. Combine all reagents
in Acetonitrile (MeCN).

2. Heat mixture with
stirring (e.g., 60°C).

3. Monitor reaction
by TLC.

4. Cool and remove
solvent in vacuo.

5. Purify by column
chromatography.

Final Product:
Purified Cyclopropane
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Caption: Simplified workflow for cyclopropanation.

Conclusion
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Trimethylsulfoxonium chloride is an exceptionally valuable reagent for the synthesis and

functionalization of heterocyclic compounds. Its ability to reliably generate dimethylsulfoxonium

methylide for use in the Corey-Chaykovsky reaction provides a high-yield pathway to epoxides

and aziridines from common carbonyl and imine precursors. The protocols and data presented

here underscore its importance and broad applicability in modern organic and medicinal

chemistry, enabling the construction of essential three-membered ring systems in complex

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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